molecular formula C9H7NO B8612018 3-Hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile

3-Hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile

Cat. No.: B8612018
M. Wt: 145.16 g/mol
InChI Key: RERGCZPHSRRDGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Hydroxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile is a useful research compound. Its molecular formula is C9H7NO and its molecular weight is 145.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7NO

Molecular Weight

145.16 g/mol

IUPAC Name

3-hydroxybicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile

InChI

InChI=1S/C9H7NO/c10-5-7-3-6-4-8(11)1-2-9(6)7/h1-2,4,7,11H,3H2

InChI Key

RERGCZPHSRRDGN-UHFFFAOYSA-N

Canonical SMILES

C1C(C2=C1C=C(C=C2)O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

68.7 g (431.6 mmol) of 3-methoxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile dissolved in 1500 mL of dichloromethane are brought to 0° C. There are then added, dropwise, over 1 hour 15 minutes, 863 mL of a 1M solution of boron tribromide in dichloromethane (863 mmol/2 eq.). The mixture is then allowed to come back up to ambient temperature overnight. The mixture is brought back to about 0° C. and is poured onto 1 kg of ice. Stirring is carried out for 30 minutes at ambient temperature, the phases are separated and the aqueous phase is extracted again twice with 500 mL of dichloromethane. The combined organic phases are washed with 600 mL of water and then dried over magnesium sulphate. After filtration and concentration, the desired product is obtained.
Quantity
68.7 g
Type
reactant
Reaction Step One
Quantity
1500 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
863 mmol
Type
solvent
Reaction Step Two
[Compound]
Name
ice
Quantity
1 kg
Type
reactant
Reaction Step Three

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